4-[3-(4-benzyl-1-piperazinyl)-1-propen-1-yl]-N,N-dimethylaniline

• IUPAC Name: 4-[(E)-3-(4-benzylpiperazin-1-yl)prop-1-enyl]-N,N-dimethylaniline
• InChI: InChI=1S/C22H29N3/c1-23(2)22-12-10-20(11-13-22)9-6-14-24-15-17-25(18-16-24)19-21-7-4-3-5-8-21/h3-13H,14-19H2,1-2H3/b9-6+
• InChI Key: OHXSISJYROCCPE-RMKNXTFCSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=CCN2CCN(CC2)CC3=CC=CC=C3
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=C/CN2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C22H29N3
• Molecular Weight: 335.5 g/mol

Description

4-[3-(4-benzyl-1-piperazinyl)-1-propen-1-yl]-N,N-dimethylaniline, also known as BPPA, is a chemical compound with potential applications in scientific research. BPPA belongs to the family of piperazine derivatives and has been shown to exhibit interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-[3-(4-benzyl-1-piperazinyl)-1-propen-1-yl]-N,N-dimethylaniline is not fully understood, but it is believed to involve its interaction with dopamine receptors. 4-[3-(4-benzyl-1-piperazinyl)-1-propen-1-yl]-N,N-dimethylaniline has been shown to bind to the dopamine D2 receptor with high affinity, which could lead to the activation or inhibition of downstream signaling pathways. 4-[3-(4-benzyl-1-piperazinyl)-1-propen-1-yl]-N,N-dimethylaniline has also been shown to inhibit the reuptake of dopamine and norepinephrine, which could increase the availability of these neurotransmitters in the synaptic cleft.
Biochemical and Physiological Effects
4-[3-(4-benzyl-1-piperazinyl)-1-propen-1-yl]-N,N-dimethylaniline has been shown to exhibit interesting biochemical and physiological effects. In animal studies, 4-[3-(4-benzyl-1-piperazinyl)-1-propen-1-yl]-N,N-dimethylaniline has been shown to increase locomotor activity and induce hyperactivity. 4-[3-(4-benzyl-1-piperazinyl)-1-propen-1-yl]-N,N-dimethylaniline has also been shown to increase the release of dopamine and norepinephrine in the prefrontal cortex. These effects suggest that 4-[3-(4-benzyl-1-piperazinyl)-1-propen-1-yl]-N,N-dimethylaniline could be useful in studying the role of dopamine and norepinephrine in behavior and cognition.

Advantages and Limitations for Lab Experiments

4-[3-(4-benzyl-1-piperazinyl)-1-propen-1-yl]-N,N-dimethylaniline has several advantages for lab experiments. It is a relatively small molecule, which makes it easy to synthesize and manipulate. 4-[3-(4-benzyl-1-piperazinyl)-1-propen-1-yl]-N,N-dimethylaniline also has a high affinity for the dopamine D2 receptor, which could make it a useful tool for studying dopamine signaling pathways. However, 4-[3-(4-benzyl-1-piperazinyl)-1-propen-1-yl]-N,N-dimethylaniline has limitations as well. It has been shown to induce hyperactivity in animal studies, which could complicate behavioral experiments. 4-[3-(4-benzyl-1-piperazinyl)-1-propen-1-yl]-N,N-dimethylaniline also has potential side effects on the cardiovascular system, which could limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-[3-(4-benzyl-1-piperazinyl)-1-propen-1-yl]-N,N-dimethylaniline. One direction is to further investigate its mechanism of action and its effects on dopamine signaling pathways. Another direction is to study the effects of 4-[3-(4-benzyl-1-piperazinyl)-1-propen-1-yl]-N,N-dimethylaniline on behavior and cognition in more detail. Additionally, 4-[3-(4-benzyl-1-piperazinyl)-1-propen-1-yl]-N,N-dimethylaniline could be used as a tool for developing new drugs that target the dopamine D2 receptor. Finally, the synthesis of 4-[3-(4-benzyl-1-piperazinyl)-1-propen-1-yl]-N,N-dimethylaniline could be optimized further to increase the yield and purity of the compound.

Synthesis Methods

The synthesis of 4-[3-(4-benzyl-1-piperazinyl)-1-propen-1-yl]-N,N-dimethylaniline involves the reaction of 4-dimethylaminobenzaldehyde with 4-benzylpiperazine in the presence of acetic acid and sodium acetate. The resulting compound is then reacted with propargyl bromide to obtain 4-[3-(4-benzyl-1-piperazinyl)-1-propen-1-yl]-N,N-dimethylaniline. The synthesis of 4-[3-(4-benzyl-1-piperazinyl)-1-propen-1-yl]-N,N-dimethylaniline has been optimized to increase the yield and purity of the compound.

Scientific Research Applications

4-[3-(4-benzyl-1-piperazinyl)-1-propen-1-yl]-N,N-dimethylaniline has potential applications in scientific research, particularly in the field of neuroscience. 4-[3-(4-benzyl-1-piperazinyl)-1-propen-1-yl]-N,N-dimethylaniline has been shown to bind to the dopamine D2 receptor with high affinity, indicating its potential use as a tool for studying dopamine signaling pathways. 4-[3-(4-benzyl-1-piperazinyl)-1-propen-1-yl]-N,N-dimethylaniline has also been shown to inhibit the reuptake of dopamine and norepinephrine, which could be useful in studying the effects of these neurotransmitters on behavior and cognition.